Cas no 1326811-42-0 (8-Tert-Butyl-4-(4-chloro-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Tert-Butyl-4-(4-chloro-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326811-42-0
• MF: C₂₀H₂₅ClN₂O₆
• MW: 424.875304937363
• MDL: MFCD19706506
• CID: 4694667
• Update Time: 2025-06-28

8-Tert-Butyl-4-(4-chloro-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-tert-Butyl-4-(4-chloro-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CC(C)(C)C1CCC2(CC1)OCC(N2C(=O)C1=CC(=C(Cl)C=C1)[N+]([O-])=O)C(O)=O
• 8-Tert-Butyl-4-(4-chloro-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706506
• Inchi： 1S/C20H25ClN2O6/c1-19(2,3)13-6-8-20(9-7-13)22(16(11-29-20)18(25)26)17(24)12-4-5-14(21)15(10-12)23(27)28/h4-5,10,13,16H,6-9,11H2,1-3H3,(H,25,26)
• InChI Key： OXPGXUNBOPJOAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(N1C(C(=O)O)COC21CCC(C(C)(C)C)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 665
• Topological Polar Surface Area: 113

Additional information on 8-Tert-Butyl-4-(4-chloro-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

8-Tert-Butyl-4-(4-chloro-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1326811-42-0, known as 8-Tert-butyl-4-(4-chloro-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, is a complex organic molecule with a unique spirocyclic structure and various functional groups that confer it with distinctive chemical and biological properties.

The molecular structure of this compound is characterized by a spirocyclic system, which consists of two rings sharing a single atom (in this case, the oxygen atom in the 1-oxa component). The spiro system is further substituted with a tert-butyl group at position 8, a nitrobenzoyl group at position 4, and a carboxylic acid group at position 3. The presence of these substituents suggests potential applications in pharmaceutical chemistry, particularly in drug design and development.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to adopt rigid conformations, which can enhance binding affinity to target proteins. The tert-butyl group, being bulky, may play a role in steric interactions, while the nitrobenzoyl group could contribute to electronic effects and hydrogen bonding capabilities.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, oxidation steps, and cyclization reactions. The synthesis strategy would typically involve the construction of the spirocyclic core first, followed by the introduction of the substituents at specific positions to achieve the desired regioselectivity.

Preliminary biological evaluations have shown that this compound exhibits potential anti-inflammatory and antioxidant activities due to its structural features that may allow it to interact with key enzymes involved in these pathways. Furthermore, the presence of both hydrophilic (carboxylic acid) and lipophilic (tert-butyl) groups suggests that this compound may have good solubility properties, making it suitable for further pharmacokinetic studies.

The latest research in this field has focused on optimizing the synthesis routes for such complex molecules to improve yield and purity while minimizing environmental impact. Additionally, computational chemistry tools such as molecular docking and quantum mechanics calculations are being employed to predict the binding modes of these compounds to their target biomolecules.

In conclusion, CAS No 1326811-42-0 represents an intriguing molecule with promising therapeutic potential due to its unique structure and functional groups. Continued research into its synthesis, biological activity, and pharmacokinetics will undoubtedly shed more light on its applications in drug discovery and development.